{5-[5-(2-Thienyl)-2-furyl]-2-thienyl}

• Molecular Formula: C13H10O2S2
• Molecular Weight: 262.341
• IUPAC Name: [5-(5-thiophen-2-ylfuran-2-yl)thiophen-2-yl]methanol
• InChI: InChI=1S/C13H10O2S2/c14-8-9-3-6-13(17-9)11-5-4-10(15-11)12-2-1-7-16-12/h1-7,14H,8H2
• InChI Key: GSZUNNVGQYJFHL-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=CC=C(O2)C3=CC=C(S3)CO

Description

Chemical Structure and Properties
The compound {5-[5-(2-Thienyl)-2-furyl]-2-thienyl}, systematically named 5-[5-(2-Thienyl)-2-furyl]-2-thiophenecarbaldehyde (CAS: 503426-77-5), features a conjugated system comprising two thiophene rings and a furan moiety. Its molecular formula is C₁₃H₈O₂S₂, with a molecular weight of 260.33 g/mol . The aldehyde functional group at the 2-position of the terminal thiophene ring confers electrophilic reactivity, while the fused heterocyclic structure enhances π-electron delocalization, making it relevant in materials science and medicinal chemistry.

The aldehyde group may be introduced via formylation or oxidation of a methyl precursor.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties	Reference
5-[5-(2-Thienyl)-2-furyl]-2-thiophenecarbaldehyde	C₁₃H₈O₂S₂	260.33	Aldehyde, thiophene, furan	Electrophilic reactivity, π-conjugation
5-(2-Thienyl)-2-furoic acid	C₉H₆O₃S	210.21	Carboxylic acid, thiophene, furan	High polarity, hydrogen bonding
5-Phenylethynyl-2-furoic acid	C₁₃H₈O₃	212.20	Carboxylic acid, alkyne, furan	Rigid backbone, fluorescence
5-(2-Thienyl)-1,3,4-oxadiazoline-2-thione	C₆H₅N₂OS₂	185.25	Oxadiazole, thione, thiophene	Antimicrobial activity
CCR4 antagonist (AF-399/42018025)	C₂₃H₁₄ClN₃O₃S₂	565.93	Benzofuran, thiadiazole, thiophene	Anti-inflammatory, receptor binding

Key Comparisons

Functional Groups and Reactivity The aldehyde group in the target compound distinguishes it from carboxylic acid derivatives (e.g., 5-(2-Thienyl)-2-furoic acid ). Aldehydes are more electrophilic, enabling nucleophilic additions (e.g., Schiff base formation), whereas carboxylic acids participate in salt formation or esterification.

Biological Activity Antimicrobial Activity: While 5-(2-Thienyl)-1,3,4-oxadiazoline-2-thiones (e.g., compound 9a) exhibit broad-spectrum antibacterial activity , the aldehyde group in the target compound may enhance reactivity toward microbial enzymes but could also increase cytotoxicity. Anti-inflammatory Potential: The CCR4 antagonist () shares structural motifs (thiophene, furan) but incorporates a sulfonyl group for COX-2 inhibition, suggesting divergent therapeutic targets compared to the aldehyde derivative .

Electronic and Material Applications

• The conjugated thiophene-furan system in the target compound aligns with applications in organic semiconductors or sensors , similar to phenylethynyl-furoic acids (), which exhibit fluorescence due to extended π-systems .

Synthetic Accessibility

• Aldehyde derivatives generally require milder conditions for functionalization than carboxylic acids (e.g., peptide coupling for 5-(2-Thienyl)-2-furoic acid) . However, aldehydes are prone to oxidation, necessitating stabilizers during storage.